molecular formula C7H13NO B8702379 5-ethyl-4-methyl-2-Pyrrolidinone CAS No. 179683-99-9

5-ethyl-4-methyl-2-Pyrrolidinone

Cat. No.: B8702379
CAS No.: 179683-99-9
M. Wt: 127.18 g/mol
InChI Key: DCEXOMXZGQYLOI-UHFFFAOYSA-N
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Description

5-ethyl-4-methyl-2-Pyrrolidinone is a useful research compound. Its molecular formula is C7H13NO and its molecular weight is 127.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

179683-99-9

Molecular Formula

C7H13NO

Molecular Weight

127.18 g/mol

IUPAC Name

5-ethyl-4-methylpyrrolidin-2-one

InChI

InChI=1S/C7H13NO/c1-3-6-5(2)4-7(9)8-6/h5-6H,3-4H2,1-2H3,(H,8,9)

InChI Key

DCEXOMXZGQYLOI-UHFFFAOYSA-N

Canonical SMILES

CCC1C(CC(=O)N1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4.0 g (21 mmol) of methyl 3-methyl-4-nitrohexanoate (from step A) in 20 mL of EtOH containing 0.4 g of PtO2 was hydrogenated on a Parr apparatus for 3 days. The catalyst was filtered and washed with EtOH and the filtrate was concentrated. Vacuum distillation of the residue furnished 1.6 g (61%) of the title compound: bp 102°-107° C./2 mm.
Name
methyl 3-methyl-4-nitrohexanoate
Quantity
4 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
catalyst
Reaction Step One
Yield
61%

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